5-bromo-N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]furan-2-carboxamide
• InChI: InChI=1S/C18H22BrN3O5S/c1-26-15-5-3-2-4-14(15)21-9-11-22(12-10-21)28(24,25)13-8-20-18(23)16-6-7-17(19)27-16/h2-7H,8-13H2,1H3,(H,20,23)
• InChI Key: GTWKYLXVGSLPEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)CCNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C18H22BrN3O5S
• Molecular Weight: 472.4 g/mol

Description

The compound “5-bromo-N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)furan-2-carboxamide” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The furan ring is substituted at the 2-position with an amide group. The molecule also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms. The piperazine ring is substituted with a methoxyphenyl group and a sulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan ring, the amide group, the piperazine ring, and the sulfonyl group. These functional groups could potentially engage in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and sulfonyl groups could impact its solubility in various solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Medicinal chemistry plays a pivotal role in public health by designing and developing new pharmaceutical compounds. Researchers explore the effects of synthetic, semi-synthetic, and natural biologically active substances. . Potential applications include drug discovery, optimization, and safety assessment.

Anti-Markovnikov Alkene Hydromethylation

. This reaction could find applications in organic synthesis, especially in the context of drug intermediates or fine chemicals.

Pancreatic Lipase Inhibition

. Investigating the potential of our compound in this context could lead to novel therapeutic agents for managing obesity and related metabolic disorders.

Sodium-Glucose Co-Transporter Type II (SGLT2) Inhibition

. SGLT2 inhibitors are crucial for managing type 2 diabetes by reducing glucose reabsorption in the kidneys.

Antimicrobial Activity

Exploring the compound’s effects against bacterial and fungal strains could reveal its antimicrobial potential. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential applications. For example, it could be studied as a potential precursor for the synthesis of other complex organic molecules.